Cas no 1240287-77-7 (4-(Methylsulfonyl)-2-nitro-1-vinylbenzene)
1240287-77-7 structure
Product Name:4-(Methylsulfonyl)-2-nitro-1-vinylbenzene
CAS No:1240287-77-7
MF:C9H9NO4S
MW:227.237061262131
CID:2135151
Update Time:2023-08-04
4-(Methylsulfonyl)-2-nitro-1-vinylbenzene Chemical and Physical Properties
Names and Identifiers
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- 4-(methylsulfonyl)-2-nitro-1-vinylbenzene
- CUXYQERTCGCTFZ-UHFFFAOYSA-N
- 4-(Methylsulfonyl)-2-nitro-1-vinylbenzene
-
- Inchi: 1S/C9H9NO4S/c1-3-7-4-5-8(15(2,13)14)6-9(7)10(11)12/h3-6H,1H2,2H3
- InChI Key: CUXYQERTCGCTFZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(C=C)=C(C=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 351
- Topological Polar Surface Area: 88.3
4-(Methylsulfonyl)-2-nitro-1-vinylbenzene Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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